Facile synthesis of self-supported amorphous phosphorus-doped Ni(OH)2 composite anodes for efficient water oxidation†
Catalysis Science & Technology Pub Date: 2019-11-27 DOI: 10.1039/C9CY02014D
Abstract
Water oxidation plays a pivotal role in energy conversion and storage such as in water splitting and metal-air batteries. The development of a highly active and stable electrode for water oxidation at a low price is greatly challenging. Here, we report a self-supported oxygen evolution reaction (OER) electrode with a 3D porous Ni foam (NF) as a core and a dense layer of amorphous phosphorus-doped Ni hydroxide (Ni–OH/P) film as a shell. This facilely fabricated 3D core–shell structured electrode with directly grown active materials offered improved activity and prolonged stability for OER. It required an overpotential of 490 mV to deliver a current density of 100 mA cm−2; it showed a small Tafel slope at 87 mV dec−1 and sustained elongated electrolysis at 100 mA cm−2 for 100 h. The NiOOH shell was in situ formed on the surface of the Ni–OH/P film. Then, a new core–shell structured film was constructed. The synergetic effects of the newly formed crystalline NiOOH shell and amorphous Ni–OH/P core contributed to high stability under harsh conditions. This work presents a facile and easy scale-up path to develop self-supported hybrid electrodes for efficient and stable energy conversion and storage.
Recommended Literature
- [1] Total chemical synthesis of glycocin F and analogues: S-glycosylation confers improved antimicrobial activity†
- [2] Back cover
- [3] Distinguishing the roles of different extracellular polymeric substance fractions of a periphytic biofilm in defending against Fe2O3 nanoparticle toxicity†
- [4] Rational design of oxygen deficient TiO2−x nanoparticles conjugated with chlorin e6 (Ce6) for photoacoustic imaging-guided photothermal/photodynamic dual therapy of cancer†
- [5] Processive binding mechanism of Cel9G from Clostridium cellulovorans: molecular dynamics and free energy landscape investigations†
- [6] Spin-dependent active centers in Fe–N–C oxygen reduction catalysts revealed by constant-potential density functional theory†
- [7] Progress on cocrystallization of poorly soluble NME's in the last decade
- [8] Supercritical CO2-induced room-temperature ferromagnetism in two-dimensional MoO3−x†
- [9] Stabilities of bis(thienyl)ethenes in polymethyl methacrylate (PMMA) coatings as absorbance modulation layers for nanoscale imaging†
- [10] Chemistry of the solanidane ring system
Journal Name：Catalysis Science & Technology
Research Products
-
CAS no.: 157730-74-0
-
CAS no.: 16514-83-3
